D21-6076
Description
D21-6076 is a β-1,6-Glucan inhibitor. These inhibitors work as antifungal drugs by targeting the fungal cell wall. As glucan is a major component of the cell wall, specifically β-1,6-Glucan, these drugs can help fight fungal infections by degrading glucan or stopping production by inhibiting its synthase. This compound is a pyridobenzimidazole derivative that achieves this function, and is effective against Candida strains (even fluconazole-resistant strains). As an improvement to D75-4590, it is active orally.
Properties
Molecular Formula |
C24H24N6 |
|---|---|
Molecular Weight |
396.5 |
IUPAC Name |
6-(3-(dimethylamino)pyrrolidin-1-yl)-8-methyl-7-phenylimidazo[1,2-a:4,5-b']dipyridine-9-carbonitrile |
InChI |
InChI=1S/C24H24N6/c1-16-19(14-25)23-27-22-20(10-7-12-26-22)30(23)24(21(16)17-8-5-4-6-9-17)29-13-11-18(15-29)28(2)3/h4-10,12,18H,11,13,15H2,1-3H3 |
InChI Key |
MRZRZGFKBHEXEA-UHFFFAOYSA-N |
SMILES |
N#CC1=C(C)C(C2=CC=CC=C2)=C(N3CC(N(C)C)CC3)N4C5=CC=CN=C5N=C41 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
D21-6076; D216076; D21 6076 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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